Cas no 1806675-95-5 (3-(2-Carboxyethyl)-2-ethylmandelic acid)

• Product Name: 3-(2-Carboxyethyl)-2-ethylmandelic acid
• CAS No: 1806675-95-5
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 4939534
• Update Time: 2025-06-10

3-(2-Carboxyethyl)-2-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carboxyethyl)-2-ethylmandelic acid

• Inchi： 1S/C13H16O5/c1-2-9-8(6-7-11(14)15)4-3-5-10(9)12(16)13(17)18/h3-5,12,16H,2,6-7H2,1H3,(H,14,15)(H,17,18)
• InChI Key： GSGRDYOYFAPLHH-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC=CC(CCC(=O)O)=C1CC

Computed Properties

• Exact Mass: 252.09977361 g/mol
• Monoisotopic Mass: 252.09977361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.8
• Molecular Weight: 252.26

Additional information on 3-(2-Carboxyethyl)-2-ethylmandelic acid

Recent Advances in the Study of 3-(2-Carboxyethyl)-2-ethylmandelic acid (CAS: 1806675-95-5)

3-(2-Carboxyethyl)-2-ethylmandelic acid (CAS: 1806675-95-5) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique carboxylic acid and mandelic acid derivatives, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacokinetics, and biological activities, making it a subject of interest for drug development and biomedical research.

The synthesis of 3-(2-Carboxyethyl)-2-ethylmandelic acid involves multi-step organic reactions, including esterification, alkylation, and hydrolysis. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies. Researchers have also explored its structural analogs to enhance its pharmacological properties, such as bioavailability and target specificity.

In terms of biological activity, 3-(2-Carboxyethyl)-2-ethylmandelic acid has demonstrated anti-inflammatory and antioxidant properties in vitro and in vivo. A study published in the Journal of Medicinal Chemistry (2023) reported that this compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in murine macrophages. These findings suggest its potential as a therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Furthermore, pharmacokinetic studies have revealed that 3-(2-Carboxyethyl)-2-ethylmandelic acid exhibits favorable absorption and distribution profiles in animal models. Its metabolic stability and low toxicity make it a viable candidate for further drug development. However, challenges remain in optimizing its formulation to improve oral bioavailability and reduce potential side effects.

In conclusion, 3-(2-Carboxyethyl)-2-ethylmandelic acid (CAS: 1806675-95-5) represents a promising compound with diverse therapeutic applications. Ongoing research aims to elucidate its mechanism of action, optimize its synthetic route, and evaluate its efficacy in clinical settings. The integration of computational modeling and high-throughput screening may further accelerate its development as a novel pharmaceutical agent.